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Compound of Interest

Compound Name: Furturyl glycidyl ether

Cat. No.: B009698

An in-depth technical guide on the physical properties of Furfuryl Glycidyl Ether (FGE),
tailored for researchers, scientists, and professionals in drug development.

Introduction

Furfuryl Glycidyl Ether (FGE), identified by CAS number 5380-87-0, is a chemical
intermediate recognized for its role as a reactive diluent in epoxy resin systems.[1] Its
molecular structure, featuring both a furan ring and an epoxide group, allows it to be chemically
integrated into polymer matrices, enhancing properties such as viscosity, flexibility, and thermal
resistance.[1][2] This guide provides a detailed overview of key physical properties of FGE,
specifically its boiling point and refractive index, and outlines the standard methodologies for
their experimental determination.

Physical and Chemical Properties

FGE is a liquid at room temperature, typically appearing colorless to yellow or brown.[3][4] It
has a molecular formula of CsH1003 and a molecular weight of approximately 154.16 g/mol .[5]
The density of FGE is recorded as 1.122 g/mL at 25 °C.[6]

Data Summary

The primary physical properties of Furfuryl Glycidyl Ether are summarized in the table below
for clear reference and comparison.
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Physical Property

Value

Conditions

Boiling Point

103-104 °C

at 11 mmHg

Refractive Index

1.4800 - 1.4820

at 20°C, 589 nm

Density 1.122 g/mL at 25 °C
Molecular Weight 154.16 g/mol
Molecular Formula CsH1003

[Sources:[1][3][6][7]]

Experimental Protocols

The following sections detail the standard experimental procedures for determining the boiling

point and refractive index of a liquid sample like FGE.

Determination of Boiling Point (Micro-Boiling Point

Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. For small sample volumes, the micro-boiling point method is highly effective.[8][9]

Apparatus:

e Small test tube or fusion tube

Thermometer

Procedure:

Clamps and stand

Capillary tube (sealed at one end)

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)
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Sample Preparation: Add a small amount (a few milliliters) of the liquid FGE into the fusion
tube.[10]

Capillary Insertion: Place the capillary tube into the fusion tube with its open end submerged
in the liquid.[10]

Apparatus Assembly: Attach the fusion tube to a thermometer, ensuring the sample is level
with the thermometer bulb. Immerse the assembly in the heating bath (Thiele tube or
aluminum block).[8]

Heating: Begin heating the apparatus gently. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.[8][9]

Observation: Upon reaching the boiling point, the vapor pressure of the FGE will equal the
atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the
capillary tube.[11]

Temperature Reading: Stop heating when a steady stream of bubbles is observed. The
bubble stream will slow down and eventually stop. The temperature at which the liquid just
begins to enter the capillary tube is the boiling point of the sample. Record this temperature.
[8][11]

Determination of Refractive Index

The refractive index measures how much the path of light is bent when entering a material.[12]

It is a fundamental property used for substance identification and purity assessment. An Abbe

refractometer is a common instrument for this measurement.[12]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette
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» Solvent for cleaning (e.g., acetone or ethanol) and soft tissue paper
Procedure:

Instrument Calibration: Calibrate the refractometer using a standard sample with a known
refractive index, such as distilled water.

Temperature Control: Connect the refractometer prisms to a constant temperature water
bath set to the desired temperature (e.g., 20°C), as the refractive index is temperature-
dependent.[13]

Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,
place a few drops of FGE onto the surface of the lower prism. Ensure the liquid spreads to
form a thin layer.

Measurement: Close the prisms. Direct the light source towards the prism assembly. Look
through the eyepiece and adjust the control knob until the light and dark fields converge into
a sharp, distinct line.

Reading the Value: Adjust the compensator to eliminate any color fringes and sharpen the
dividing line. Read the refractive index value from the instrument's scale.

Cleaning: After the measurement, clean the prism surfaces thoroughly with a soft tissue
moistened with an appropriate solvent (e.g., ethanol or acetone) to prevent contamination of
future samples.

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of FGE.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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